Cas no 946784-88-9 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)-
• CAS No: 946784-88-9
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 6521695
• Update Time: 2025-10-30

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)-

• Inchi： 1S/C7H13N3S/c1-5(2)4-6-8-9-7(11)10(6)3/h5H,4H2,1-3H3,(H,9,11)
• InChI Key： WBBINSMTCDWZHC-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)C)N(C)C(=S)N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 208.7±23.0 °C(Predicted)
• pka: 9.80±0.20(Predicted)

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)-

Compound CAS No. 946784-88-9: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)-

The compound with CAS No. 946784-88-9, known as 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(2-methylpropyl)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic compounds containing three nitrogen atoms in a five-membered ring. The presence of the thione group further adds to its unique chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The triazole-thione framework has been shown to exhibit interesting electronic properties, making it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a building block for constructing functional materials with tailored properties.

One of the key features of 3H-1,2,4-Triazole-3-thione is its ability to undergo various chemical transformations, enabling the synthesis of more complex molecules with enhanced functionalities. For instance, its reactivity towards nucleophilic substitutions and its capacity to form stable coordination complexes have been extensively investigated. These properties make it a versatile starting material for designing novel compounds with applications in catalysis and drug delivery systems.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently while maintaining its structural integrity. The use of green chemistry principles has also been explored to minimize environmental impact during its synthesis.

In terms of applications, 3H-1,2,4-Triazole-3-thione has shown promise in the field of biotechnology as well. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in drug discovery efforts targeting various diseases. Additionally, its ability to act as a chelating agent has opened up opportunities in the development of contrast agents for medical imaging.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of this compound is crucial for ensuring its safe handling and disposal. Recent research has focused on evaluating its biodegradability under different environmental conditions and assessing its potential risks to aquatic ecosystems.

In conclusion, CAS No. 946784-88-9, or 3H-1,2,4-Triazole-3-thione, stands out as a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.